Cas no 160456-54-2 (2-Pentenal,3-methyl-4-oxo-, (E)- (9CI))
160456-54-2 structure
Product Name:2-Pentenal,3-methyl-4-oxo-, (E)- (9CI)
CAS No:160456-54-2
MF:C6H8O2
MW:112.126522064209
CID:109500
PubChem ID:6064266
Update Time:2025-04-18
2-Pentenal,3-methyl-4-oxo-, (E)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Pentenal,3-methyl-4-oxo-, (E)- (9CI)
- NSC-207806
- SCHEMBL9609488
- 2-Pentenal, 3-methyl-4-oxo-, (E)- (9CI)
- NSC207806
- 160456-54-2
- (E)-3-methyl-4-oxopent-2-enal
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- Inchi: 1S/C6H8O2/c1-5(3-4-7)6(2)8/h3-4H,1-2H3/b5-3+
- InChI Key: PEBMIJGMJUFNQE-HWKANZROSA-N
- SMILES: O=C(C)/C(=C/C=O)/C
Computed Properties
- Exact Mass: 112.05244
- Monoisotopic Mass: 112.052429494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
2-Pentenal,3-methyl-4-oxo-, (E)- (9CI) Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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